Cas no 189095-13-4 (1-Decyl-L-histidine)

• Product Name: 1-Decyl-L-histidine
• CAS No: 189095-13-4
• MF: C₁₆H₂₉N₃O₂
• MW: 295.420364141464
• CID: 2786218
• PubChem ID: 71348233
• Update Time: 2025-04-21

1-Decyl-L-histidine Chemical and Physical Properties

Names and Identifiers

• 189095-13-4
• DTXSID70774140
• (S)-2-Amino-3-(1-decyl-1H-imidazol-4-yl)propanoic acid
• 1-Decyl-L-histidine

• Inchi： 1S/C16H29N3O2/c1-2-3-4-5-6-7-8-9-10-19-12-14(18-13-19)11-15(17)16(20)21/h12-13,15H,2-11,17H2,1H3,(H,20,21)/t15-/m0/s1
• InChI Key： AMILYWOFKWASDI-HNNXBMFYSA-N
• SMILES： OC([C@H](CC1=CN(C=N1)CCCCCCCCCC)N)=O

Computed Properties

• Exact Mass: 295.22597718Da
• Monoisotopic Mass: 295.22597718Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.1Ų